4-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}benzamide

• Molecular Formula: C26H28FNO5S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: 4-butoxy-N-(1,1-dioxothiolan-3-yl)-N-[[5-(4-fluorophenyl)furan-2-yl]methyl]benzamide
• InChI: InChI=1S/C26H28FNO5S/c1-2-3-15-32-23-10-6-20(7-11-23)26(29)28(22-14-16-34(30,31)18-22)17-24-12-13-25(33-24)19-4-8-21(27)9-5-19/h4-13,22H,2-3,14-18H2,1H3
• InChI Key: RBFRMMBEFZLAKJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)N(CC2=CC=C(O2)C3=CC=C(C=C3)F)C4CCS(=O)(=O)C4

Description

4-Butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}benzamide is a structurally complex benzamide derivative featuring a butoxy substituent on the benzene ring, a 1,1-dioxidotetrahydrothiophen-3-yl moiety, and a 5-(4-fluorophenyl)furan-2-ylmethyl group. The sulfone group in the tetrahydrothiophen ring enhances metabolic stability, while the fluorophenyl-furan unit may contribute to binding affinity in biological systems .

Biological Activity

4-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}benzamide is a synthetic organic compound belonging to the class of benzamides, characterized by its unique molecular structure. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry. The following sections explore its biological activity, including anti-inflammatory properties and other pharmacological effects.

Molecular Structure and Properties

The compound's molecular formula is $C_{21}H_{27}NO_{4}S$, with a molecular weight of approximately 389.5 g/mol. Its structure includes a butoxy group, a dioxidotetrahydrothiophene moiety, and a furan ring, contributing to its reactivity and biological activity.

Property	Value
Molecular Formula	C21H27NO4S
Molecular Weight	389.5 g/mol
Structural Features	Butoxy, dioxidotetrahydrothiophene, furan

Anti-inflammatory Effects

Research indicates that compounds similar to 4-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}benzamide exhibit significant anti-inflammatory properties. For instance, studies on benzamide derivatives have demonstrated their ability to suppress inflammatory cytokines such as IL-1β and TNF-α in vitro and in vivo.

• In Vitro Studies : Compounds structurally related to this benzamide have shown potent inhibition of IL-6 and IL-1β mRNA expression in human liver hepatocytes (AML-12 cells). These studies confirmed that the compounds modulate inflammation by inhibiting pathways such as STAT3 and NF-κB .
• In Vivo Studies : Animal models treated with similar compounds exhibited reduced levels of pro-inflammatory cytokines following LPS administration, indicating a significant anti-inflammatory effect without hepatotoxicity .

Other Pharmacological Activities

The unique combination of functional groups in this compound may confer additional biological activities:

• Antioxidant Activity : The presence of the dioxidotetrahydrothiophene moiety may enhance the compound's antioxidant properties, which are beneficial in combating oxidative stress-related diseases.
• Potential Anticancer Properties : Similar compounds have been studied for their anticancer activities, particularly through mechanisms involving apoptosis induction and cell cycle arrest.

Case Studies

Several studies have investigated the biological activities of benzamide derivatives:

• Study on Benzamide Derivatives : A recent study synthesized various benzamide derivatives and evaluated their anti-inflammatory effects. Compounds exhibiting high activity were found to significantly reduce IL-6 and IL-1β levels in both in vitro and in vivo models .
• Mechanistic Insights : Further investigation into the mechanism revealed that these compounds could inhibit the phosphorylation of key signaling proteins involved in inflammation, thereby modulating the inflammatory response effectively .

Comparison with Similar Compounds

To contextualize the properties of 4-butoxy-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}benzamide, a comparative analysis with structurally analogous compounds is provided below.

Structural and Functional Group Comparisons

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Key Spectral Data (IR, NMR)
Target Compound	Butoxy, fluorophenyl-furan, tetrahydrothiophen sulfone	~529.6*	Expected: ν(C=O) ~1660–1680 cm⁻¹; δ(Ar-H) ~7.2–8.0 ppm (¹H-NMR)
N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-{[5-(4-fluorophenyl)furan-2-yl]methyl}-3-methoxybenzamide	Methoxy (vs. butoxy), fluorophenyl-furan, tetrahydrothiophen sulfone	~487.5	ν(C=O) ~1663–1682 cm⁻¹; ν(OCH₃) ~2830 cm⁻¹; δ(OCH₃) ~3.8 ppm (¹H-NMR)
N-{[5-(4-chlorophenyl)furan-2-yl]methyl}-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-phenylacetamide	Chlorophenyl (vs. fluorophenyl), phenylacetamide backbone	~513.0	ν(C=O) ~1680–1700 cm⁻¹; ν(C-Cl) ~750 cm⁻¹; δ(Cl-Ar) ~7.5–7.8 ppm (¹H-NMR)
5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thiones [7–9]	Triazole-thione core, difluorophenyl, sulfonyl group	~450–500†	ν(C=S) ~1247–1255 cm⁻¹; ν(NH) ~3278–3414 cm⁻¹; δ(triazole-H) ~8.1–8.3 ppm (¹H-NMR)

*Calculated based on formula; †Range varies with substituents.

Key Observations :

• Halogenated Aromatic Rings : The 4-fluorophenyl group in the target compound offers moderate electronegativity and metabolic resistance, whereas the chlorophenyl variant (e.g., 879564-99-5) exhibits higher lipophilicity and steric bulk, which may alter target binding .
• Core Heterocycles : The benzamide backbone in the target compound contrasts with the triazole-thione derivatives (e.g., compounds [7–9]), which prioritize hydrogen-bonding via NH and C=S groups. This difference suggests divergent biological targets—benzamides for protease inhibition vs. triazoles for kinase modulation .

Spectroscopic and Physicochemical Properties

• IR Spectroscopy : The absence of C=S (~1240–1255 cm⁻¹) and NH (~3278–3414 cm⁻¹) bands in the target compound distinguishes it from triazole-thiones, confirming its benzamide identity .
• Fluorescence : Benzamide derivatives (e.g., N-(4-chlorophenyl)-2-methoxy-4-methylbenzamide in ) exhibit strong fluorescence due to extended conjugation; the target compound’s fluorophenyl-furan unit may enhance this property, enabling cellular imaging applications .